Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate
Overview
Description
Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate is a synthetic compound that belongs to the quinoline class of compounds. It is a potent and selective inhibitor of some enzymes, including protein kinase C (PKC), which makes it a promising candidate for use in scientific research applications.
Mechanism of Action
The mechanism of action of Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate involves the inhibition of this compound. This compound is a family of serine/threonine kinases that play a key role in many cellular processes. This compound is activated by the binding of diacylglycerol (DAG) and Ca2+ to its regulatory domain, which leads to its translocation from the cytosol to the plasma membrane. Once activated, this compound phosphorylates its target proteins, which leads to changes in their activity and function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been found to have anti-inflammatory effects, inhibit platelet aggregation, and modulate the immune response.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate in lab experiments include its high potency and selectivity for this compound, its ability to inhibit cancer cell growth, and its anti-inflammatory effects. However, its limitations include the fact that it is a synthetic compound, which may limit its use in certain types of experiments, and its potential toxicity, which may limit its use in vivo.
Future Directions
There are several future directions for research on Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate. One direction is to investigate its potential use in the treatment of cancer and other diseases. Another direction is to explore its effects on other cellular processes and signaling pathways. Additionally, further research is needed to determine its safety and toxicity in vivo, as well as its pharmacokinetics and pharmacodynamics.
Synthesis Methods
The synthesis of Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate involves the reaction of 7-chloro-4-hydroxyquinoline-3-carboxylic acid with N,N-dimethylethylenediamine in the presence of triethylamine and ethyl chloroformate. The product is then purified by recrystallization from ethanol.
Scientific Research Applications
Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate has been extensively studied for its potential use in scientific research. It has been found to be a potent and selective inhibitor of this compound, which is involved in many cellular processes, including cell proliferation, differentiation, and apoptosis. This compound is also involved in the regulation of ion channels, neurotransmitter release, and gene expression.
Properties
IUPAC Name |
ethyl 7-chloro-4-[2-(dimethylamino)ethylamino]-8-methylquinoline-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN3O2/c1-5-23-17(22)13-10-20-15-11(2)14(18)7-6-12(15)16(13)19-8-9-21(3)4/h6-7,10H,5,8-9H2,1-4H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQJVLNFMTVPVBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=C(C=CC2=C1NCCN(C)C)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001134694 | |
Record name | Ethyl 7-chloro-4-[[2-(dimethylamino)ethyl]amino]-8-methyl-3-quinolinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001134694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
457937-18-7 | |
Record name | Ethyl 7-chloro-4-[[2-(dimethylamino)ethyl]amino]-8-methyl-3-quinolinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=457937-18-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 7-chloro-4-[[2-(dimethylamino)ethyl]amino]-8-methyl-3-quinolinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001134694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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